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Compound of Interest

Compound Name: 2-Chlorobenzo[d]thiazol-6-ol

Cat. No.: B1356116 Get Quote

For immediate reference, treat 2-Chlorobenzo[d]thiazol-6-ol as a hazardous chemical. All

disposal procedures should be conducted in accordance with local, state, and federal

regulations. This guide is predicated on safety data for structurally similar compounds due to

the absence of a specific Safety Data Sheet (SDS) for 2-Chlorobenzo[d]thiazol-6-ol.

Proper management and disposal of 2-Chlorobenzo[d]thiazol-6-ol are critical to ensure the

safety of laboratory personnel and to prevent environmental contamination. This compound,

and its close chemical relatives, are classified as hazardous. Therefore, disposal requires

adherence to stringent protocols for hazardous waste.

Immediate Safety and Handling Precautions
Before handling 2-Chlorobenzo[d]thiazol-6-ol, it is imperative to be equipped with the

appropriate personal protective equipment (PPE). This includes, but is not limited to, chemical-

resistant gloves, safety goggles or a face shield, and a lab coat. All handling of this substance

should occur within a certified chemical fume hood to mitigate the risk of inhalation.[1][2] An

emergency eyewash station and safety shower must be readily accessible.

Quantitative Data Summary
The following table summarizes the known data for closely related benzothiazole compounds,

which should be considered as indicative of the potential hazards of 2-Chlorobenzo[d]thiazol-
6-ol.
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Property
2-
Chlorobenzothiazol
e

2-Amino-6-
chlorobenzothiazol
e

6-
Hydroxybenzothiaz
ole-2-carbonitrile

Molecular Formula C₇H₄ClNS C₇H₅ClN₂S C₈H₄N₂OS

Appearance Amber Liquid
Off-white to beige

solid
Solid

Acute Toxicity (Oral) Toxic if swallowed[3]
Harmful if

swallowed[2][4]
Harmful if swallowed

Eye Irritation
Causes serious eye

irritation[3]
Data not available

Causes serious eye

irritation

Skin Contact
Toxic in contact with

skin[3]
May cause irritation Data not available

Inhalation Harmful if inhaled[3] May cause irritation Data not available

Aquatic Hazard
Harmful to aquatic

life[3]
Data not available Data not available

Spill & Leak Containment Protocol
In the event of a spill, the following step-by-step procedure should be initiated immediately:

Evacuate and Ventilate: Non-essential personnel should evacuate the immediate area.

Ensure the area is well-ventilated, preferably within a chemical fume hood.[1]

Containment: For liquid spills, use an inert absorbent material such as sand, silica gel, or a

universal binder to contain the substance.[5] For solid spills, carefully sweep up the material

to avoid dust formation.[2][6]

Collection: Collect the absorbed or swept material and place it into a suitable, clearly labeled,

and closed container for hazardous waste disposal.[1][5]

Decontamination: Clean the spill area thoroughly with an appropriate solvent, followed by

soap and water. All cleaning materials must also be disposed of as hazardous waste.
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Personal Protective Equipment: Contaminated clothing and PPE should be removed

carefully and disposed of as hazardous waste.[2]

Step-by-Step Disposal Procedure
The guiding principle for the disposal of 2-Chlorobenzo[d]thiazol-6-ol is that it must not enter

the environment.[1] Sewer and trash disposal are strictly prohibited.

Waste Segregation: Collect all waste containing 2-Chlorobenzo[d]thiazol-6-ol, including

contaminated materials and rinsates, in a dedicated and compatible hazardous waste

container. The container must be kept tightly closed except when adding waste.

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full

chemical name: "2-Chlorobenzo[d]thiazol-6-ol".

Storage: Store the sealed waste container in a designated, well-ventilated, and secure area,

away from incompatible materials.[1]

Professional Disposal: The final disposal of 2-Chlorobenzo[d]thiazol-6-ol must be

conducted through a licensed chemical waste disposal company.[1][2][4][5][7] The most

common and recommended method for this type of chlorinated organic compound is

controlled incineration at a licensed facility.[1]

Container Decontamination: Empty containers that held 2-Chlorobenzo[d]thiazol-6-ol must

be triple-rinsed with a suitable solvent. The rinsate from this process must be collected and

disposed of as hazardous waste.[8] Only after this procedure can the container be

considered for recycling or disposal as non-hazardous waste.[1]

Visual Aid for Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 2-Chlorobenzo[d]thiazol-6-ol.
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Disposal Workflow for 2-Chlorobenzo[d]thiazol-6-ol

Start: Handling
2-Chlorobenzo[d]thiazol-6-ol

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a
Chemical Fume Hood

Generation of Waste
(Unused chemical, contaminated items, rinsate)

Spill or Leak Occurs

Collect Waste in a
Designated, Labeled Container

Contain Spill with
Inert Absorbent

Store Sealed Container
in a Secure Area

Arrange for Pickup by
Licensed Waste Disposal Service

End: Proper Disposal
(e.g., Incineration)

Click to download full resolution via product page

Caption: Disposal workflow for 2-Chlorobenzo[d]thiazol-6-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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